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Thermal and Physical Properties of 4-Chlorocinnamic
Acid

The table below summarizes the key thermal and structural data available for 4-chlorocinnamic acid.

Property Reported Value Experimental Conditions Citation

Melting Point 523.75 K (250.6 °C) Onset temperature measured by

Differential Scanning Calorimetry
(DSC) at a heating rate of 10 K/min.

[1]

Enthalpy of
Fusion (ΔHfus)

31.56 kJ/mol Calculated from DSC data. [1]

Crystal
Polymorphism

Crystallizes exclusively in

the β-form. No other
polymorphs identified.

Determined by Powder X-ray

Diffraction (PXRD).

[1]

Appearance Crystalline solid Visual observation at room
temperature.

[2]
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Experimental Protocols for Thermal and Polymorph
Analysis

The following methodologies, derived from studies on similar organic compounds, are standard for

evaluating the thermal stability and polymorphism of pharmaceutical materials [3].

Thermal Analysis: DSC and TGA

These techniques help determine melting points, enthalpies of fusion, and thermal degradation profiles.

Differential Scanning Calorimetry (DSC)

Purpose: To measure melting points, identify solid-solid transitions, and detect potential

polymorphs.
Typical Protocol: A small sample (approx. 5 mg) is placed in a sealed aluminum pan and

heated under a nitrogen atmosphere (flow rate 50 mL/min). A common heating rate is 10 °C per
minute. To probe for polymorphism, heating-cooling cycles are performed: the sample is heated

past its melt, cooled to allow recrystallization, and then reheated. Differences in thermal events
between cycles can indicate the presence of different crystalline forms [3].

Thermogravimetric Analysis (TGA)

Purpose: To assess thermal stability and determine the temperature at which the compound
begins to decompose.

Typical Protocol: Approximately 5 mg of sample is placed in an alumina crucible and heated
from room temperature to 400 °C at a rate of 10 °C per minute under a nitrogen atmosphere

(flow rate 100 mL/min). The onset of mass loss (T_onset) indicates the beginning of thermal
degradation [3].

Solid-State Characterization: Powder X-ray Diffraction (PXRD)

Purpose: This is the primary technique for identifying and distinguishing between different crystal
polymorphs. Each polymorph has a unique X-ray diffraction pattern [3] [1].

Typical Protocol: The crystalline powder is placed on a sample holder, and its diffraction pattern is
recorded using Cu Kα radiation (wavelength 1.54 Å). The data is typically collected over a 2θ range
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from 5° to 50°. A match between the diffractogram of a recrystallized sample and the original material

confirms the same crystal form, as was the case for 4-chlorocinnamic acid in various solvents [1].

The workflow below illustrates how these techniques are combined in a typical solid-state characterization

study.

Start: Solid Compound

PXRD Analysis DSC/TGA Analysis

Data Interpretation

Identify Polymorphic Form
and Thermal Stability

Click to download full resolution via product page

Key Insights for Researchers

Single Crystal Form: The available evidence suggests that 4-chlorocinnamic acid is not prone to

polymorphism and consistently crystallizes in a single form [1]. This property can be advantageous for
manufacturing, as it avoids complications from unpredictable crystal form changes.

General Workflow Applicable: While 4-chlorocinnamic acid itself may not exhibit polymorphism,
the experimental protocols outlined are a robust and standard framework for screening other

compounds for polymorphic behavior and thermal stability [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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